Cas no 1072944-82-1 (5-Amino-4-cyano-1-(2,4-dimethylphenyl)-3-methylpyrazole)

5-Amino-4-cyano-1-(2,4-dimethylphenyl)-3-methylpyrazole structure
1072944-82-1 structure
Product Name:5-Amino-4-cyano-1-(2,4-dimethylphenyl)-3-methylpyrazole
CAS No:1072944-82-1
MF:C13H14N4
MW:226.27706193924
MDL:MFCD10699684
CID:856261
PubChem ID:46738838
Update Time:2025-04-19

5-Amino-4-cyano-1-(2,4-dimethylphenyl)-3-methylpyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-1-(2,4-dimethylphenyl)-3-methyl-1H-pyrazole-4-carbonitrile
    • 4-Chlorophenethylamine
    • 5-Amino-4-cyano-1-(2,4-dimethylphenyl)-3-methylpyrazole
    • 5-amino-1-(2,4-dimethylphenyl)-3-methylpyrazole-4-carbonitrile
    • BS-23314
    • XSB94482
    • AKOS015854784
    • MFCD10699684
    • DTXSID20674489
    • CS-0212653
    • 1072944-82-1
    • MDL： MFCD10699684
    • Inchi： 1S/C13H14N4/c1-8-4-5-12(9(2)6-8)17-13(15)11(7-14)10(3)16-17/h4-6H,15H2,1-3H3
    • InChI Key： QVKVGGICIOTHOU-UHFFFAOYSA-N
    • SMILES： N1(C(=C(C#N)C(C)=N1)N)C1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 226.12200
  • Monoisotopic Mass: 226.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 67.6Ų

Experimental Properties

  • Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.088 g/l) (25 º C),
  • PSA: 67.63000
  • LogP: 2.83258

5-Amino-4-cyano-1-(2,4-dimethylphenyl)-3-methylpyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Amino-4-cyano-1-(2,4-dimethylphenyl)-3-methylpyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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